Cas no 101080-53-9 (Methyl 4-hydroxy-2-methylbut-2-enoate)

Methyl 4-hydroxy-2-methylbut-2-enoate structure
101080-53-9 structure
Product Name:Methyl 4-hydroxy-2-methylbut-2-enoate
CAS No:101080-53-9
MF:C6H10O3
MW:130.141802310944
CID:1130727
PubChem ID:57278577
Update Time:2025-04-20

Methyl 4-hydroxy-2-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-2-methylbut-2-enoate
    • AKOS017544626
    • DTXSID20720738
    • 101080-53-9
    • 2-Butenoic acid, 4-hydroxy-2-methyl-, methyl ester
    • Inchi: 1S/C6H10O3/c1-5(3-4-7)6(8)9-2/h3,7H,4H2,1-2H3
    • InChI Key: FKRANOXLYCXMOV-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)=CCO)=O

Computed Properties

  • Exact Mass: 130.062994g/mol
  • Monoisotopic Mass: 130.062994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 130.14g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.5Ų

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